Cas no 1335-05-3 (2(1h)-pyrimidinone)

• Product name: 2(1h)-pyrimidinone
• CAS No: 1335-05-3
• MF: C₄H₄N₂O
• MW: 96.0873603820801
• CID: 1238160
• PubChem ID: 162786624

2(1h)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 2(1h)-pyrimidinone
• Pyrimidinones
• UNII-40YGL76FC7
• 1335-05-3
• 40YGL76FC7

• Inchi： InChI=1S/2C5H6N2.C4H4N2O/c1-5-2-6-4-7-3-5;1-5-2-3-6-4-7-5;7-4-5-2-1-3-6-4/h2,4H,1,3H2;2-4H,1H2,(H,6,7);1-3H,(H,5,6,7)
• InChI Key： MTVOUYXEAOHXPF-UHFFFAOYSA-N
• SMILES： C=C1CN=CN=C1.C=C1C=CN=CN1.C1=CNC(=O)N=C1

Computed Properties

• Exact Mass: 284.13855916g/mol
• Monoisotopic Mass: 284.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 403
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6Ų